Cas no 72219-19-3 (Phenol, 4-(1-pyrrolidinylmethyl)-)
72219-19-3 structure
Product Name:Phenol, 4-(1-pyrrolidinylmethyl)-
CAS No:72219-19-3
MF:C11H15NO
MW:177.242902994156
CID:544305
PubChem ID:18771978
Update Time:2025-04-19
Phenol, 4-(1-pyrrolidinylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 4-(1-pyrrolidinylmethyl)-
- 1-(4-hydroxybenzyl)pyrrolidine
- 4-(pyrrolidin-1-ylmethyl)phenol
- 72219-19-3
- AT16757
- 4-pyrrolidin-1-ylmethyl-phenol
- DTXSID60596151
- YLMRZQGEWJVGBB-UHFFFAOYSA-N
- AKOS006229703
- Oprea1_742220
- 4-pyrrolidin-1-ylmethylphenol
- 4-hydroxybenzyl-pyrrolidine
- 4-[(Pyrrolidin-1-yl)methyl]phenol
- SCHEMBL322305
- oxybenzyl pyrrolidine
-
- Inchi: 1S/C11H15NO/c13-11-5-3-10(4-6-11)9-12-7-1-2-8-12/h3-6,13H,1-2,7-9H2
- InChI Key: YLMRZQGEWJVGBB-UHFFFAOYSA-N
- SMILES: OC1C=CC(=CC=1)CN1CCCC1
Computed Properties
- Exact Mass: 177.11545
- Monoisotopic Mass: 177.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 23.5Ų
Experimental Properties
- PSA: 23.47
Phenol, 4-(1-pyrrolidinylmethyl)- Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Xinyi Liu,Huan Chen,Jing Lin,Yi Li,Liangqia Guo Chem. Commun., 2019,55, 2972-2975
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